4-Nitrosopiperazine-1-carbodithioic acid
Description
4-Nitrosopiperazine-1-carbodithioic acid is a chemical compound with the molecular formula C5H9N3O2S2 This compound is known for its unique structural features, which include a nitroso group attached to a piperazine ring and a carbodithioic acid moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-nitrosopiperazine-1-carbodithioic acid typically involves the reaction of piperazine with carbon disulfide and sodium hydroxide to form piperazine-1-carbodithioic acid. This intermediate is then nitrosated using nitrous acid to yield the final product. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high purity.
Properties
CAS No. |
45946-66-5 |
|---|---|
Molecular Formula |
C5H9N3OS2 |
Molecular Weight |
191.3 g/mol |
IUPAC Name |
4-nitrosopiperazine-1-carbodithioic acid |
InChI |
InChI=1S/C5H9N3OS2/c9-6-8-3-1-7(2-4-8)5(10)11/h1-4H2,(H,10,11) |
InChI Key |
XSVMTVPLKSCFIC-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1C(=S)S)N=O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[2-(2-Chloroanilino)-2-oxoethyl]-1-methylpiperidin-1-ium iodide](/img/structure/B14665816.png)
![1-[3,4-Dichlorophenyl]-3-[4-[[2-[diisopropylamino]ethyl]amino]-6-methyl-2-pyrimidinyl]guanidine](/img/structure/B14665827.png)
![3-{[(6-Nitro-1H-benzimidazol-2-yl)methyl]sulfanyl}propane-1-sulfonic acid](/img/structure/B14665857.png)
